Cas no 39718-77-9 ([4-(propylamino)phenyl]acetic acid)
39718-77-9 structure
Product Name:[4-(propylamino)phenyl]acetic acid
CAS No:39718-77-9
MF:C11H15NO2
MW:193.242303133011
CID:1510957
PubChem ID:38318
Update Time:2025-04-21
[4-(propylamino)phenyl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [4-(propylamino)phenyl]acetic acid
- 39718-77-9
- (4-Propylaminophenyl)acetic acid
- SCHEMBL11038206
- ACETIC ACID, 2-(p-(PROPYLAMINO)PHENYL)-
- BRN 2364264
- DTXSID80192795
- 4-(Propylamino)benzeneacetic acid
- Acide propylamino-4 phenylacetique [French]
- Acide propylamino-4 phenylacetique
- Benzeneacetic acid, 4-(propylamino)-
-
- Inchi: 1S/C11H15NO2/c1-2-7-12-10-5-3-9(4-6-10)8-11(13)14/h3-6,12H,2,7-8H2,1H3,(H,13,14)
- InChI Key: SSNZERKMCQLMNH-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC(=CC=1)NCCC)=O
Computed Properties
- Exact Mass: 193.11035
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
[4-(propylamino)phenyl]acetic acid Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
39718-77-9 ([4-(propylamino)phenyl]acetic acid) Related Products
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